6559-91-7

4'-Demethylepipodophyllotoxin

In Stock

• CAS RN:
• 6559-91-7

• Formula:
• C21H20O8

• InChI:
• InChI=1S/C21H20O8/c1-25-15-3-9(4-16(26-2)20(15)23)17-10-5-13-14(29-8-28-13)6-11(10)19(22)12-7-27-21(24)18(12)17/h3-6,12,17-19,22-23H,7-8H2,1-2H3/t12-,17+,18-,19+/m0/s1

• InChIKey:
• YVCVYCSAAZQOJI-JHQYFNNDSA-N

• 4'-Demethylepipodophyllotoxin is an inhibitor of tubulin polymerization (IC50 = 13 μM). It inhibits the growth of human HepG2 liver, HeLa cervical, A549 lung, and BGC-823 stomach cancer cells in vitro (IC50s = 18.74, 15.96, 52.08, and 21.26 μM, respectively). 4'-Demethylepipodophyllotoxin also inhibits the growth of non-cancerous human HL-7702 liver cells (IC50 = 13.04 μM).
  4'-demethylepipodophyllotoxin is an organic heterotetracyclic compound that is the 9- epimer of 4'-demethylpodophyllotoxin. It has a role as an antineoplastic agent. It is a furonaphthodioxole, an organic heterotetracyclic compound and a member of phenols.
  

(5S,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one

• CAS RN:
• 40505-27-9; 6559-91-7

• Formula:
• C21H20O8

• InChI:
• InChI=1S/C21H20O8/c1-25-15-3-9(4-16(26-2)20(15)23)17-10-5-13-14(29-8-28-13)6-11(10)19(22)12-7-27-21(24)18(12)17/h3-6,12,17-19,22-23H,7-8H2,1-2H3

• InChIKey:
• YVCVYCSAAZQOJI-UHFFFAOYSA-N

• (5S,5Ar,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one is a furonaphthodioxole.
  (5S,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one is a natural product found in Podophyllum, Dysosma difformis, and other organisms with data available.